Cas no 772995-40-1 (1H-Imidazole-2-carboxylicacid, 1-(methoxymethyl)-)

• Product Name: 1H-Imidazole-2-carboxylicacid, 1-(methoxymethyl)-
• CAS No: 772995-40-1
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 551777
• PubChem ID: 21972727
• Update Time: 2025-04-19

1H-Imidazole-2-carboxylicacid, 1-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxylicacid, 1-(methoxymethyl)-
• 1-(methoxymethyl)imidazole-2-carboxylic acid
• 1H-Imidazole-2-carboxylicacid,1-(methoxymethyl)-(9CI)
• 1-(METHOXYMETHYL)-1H-IMIDAZOLE-2-CARBOXYLIC ACID
• AG-H-08939
• CTK2H5967
• XFEFIWMLQUBMOH-UHFFFAOYSA-N
• SCHEMBL11536106
• 772995-40-1
• DTXSID60620985

• Inchi： 1S/C6H8N2O3/c1-11-4-8-3-2-7-5(8)6(9)10/h2-3H,4H2,1H3,(H,9,10)
• InChI Key： XFEFIWMLQUBMOH-UHFFFAOYSA-N
• SMILES： O(C)CN1C=CN=C1C(=O)O

Computed Properties

• Exact Mass: 156.05300
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 0.18520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles